1-cyclobutyl-2,2-difluoroethan-1-one

• CAS No.: 1597091-46-7
• Molecular Formula: C6H8F2O
• Molecular Weight: 134.1

Description

1-Cyclobutyl-2,2-difluoroethan-1-one (C₆H₈F₂O) is a fluorinated ketone characterized by a cyclobutyl ring attached to a carbonyl group and two fluorine atoms at the β-position. Its SMILES notation is C1CC(C1)C(=O)C(F)F, and its InChIKey is BYFJCTVXGUYEJC-UHFFFAOYSA-N . The cyclobutyl group introduces steric strain due to its small, non-planar ring structure, while the electron-withdrawing fluorine atoms enhance the electrophilicity of the carbonyl carbon. This compound is of interest in medicinal chemistry and materials science, particularly for applications requiring stable, reactive intermediates.

Preparation Methods

The synthesis of 1-cyclobutyl-2,2-difluoroethan-1-one typically involves the reaction of cyclobutyl derivatives with fluorinating agents under controlled conditions. One common method includes the use of cyclobutyl ketones as starting materials, which are then subjected to fluorination reactions using reagents such as diethylaminosulfur trifluoride (DAST) or sulfur tetrafluoride (SF4). The reaction conditions often require low temperatures and anhydrous environments to prevent side reactions and ensure high yields .

In industrial settings, the production of 1-cyclobutyl-2,2-difluoroethan-1-one may involve continuous flow reactors to optimize reaction efficiency and scalability. These reactors allow for precise control over reaction parameters, leading to consistent product quality and reduced production costs .

Chemical Reactions Analysis

1-Cyclobutyl-2,2-difluoroethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield alcohols or other reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atoms, where nucleophiles such as hydroxide ions (OH-) or amines (NH2-) replace the fluorine atoms, leading to the formation of new compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction produces alcohols .

Scientific Research Applications

1-Cyclobutyl-2,2-difluoroethan-1-one has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various fluorinated compounds, which are valuable in pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its effects on enzymes and cellular processes.

Medicine: Research is ongoing to explore its potential as a building block for drug development, particularly in the design of fluorinated pharmaceuticals with improved pharmacokinetic properties.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-cyclobutyl-2,2-difluoroethan-1-one involves its interaction with molecular targets such as enzymes and receptors. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, allowing it to interact more effectively with biological membranes and proteins. The compound may inhibit or activate specific enzymes, leading to alterations in metabolic pathways and cellular functions .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

Table 1: Physical Properties of Selected Difluoroethanone Derivatives

Compound Name	Molecular Formula	Substituent (R)	Physical State	Melting Point (°C)	Yield (%)	Reference
1-Cyclobutyl-2,2-difluoroethan-1-one	C₆H₈F₂O	Cyclobutyl	Not reported	Not reported	Not reported
1-Cyclobutyl-2-phenoxyethan-1-one	C₁₂H₁₄O₂	Phenoxy	White solid	39–40	67.5
2,2-Difluoro-1-(thiophen-2-yl)ethan-1-one	C₆H₄F₂OS	Thiophen-2-yl	Yellow oil	Not reported	97
1-([1,1'-Biphenyl]-4-yl)-2,2-difluoroethan-1-one	C₁₄H₁₀F₂O	Biphenyl-4-yl	White solid	Not reported	74
1-(3,4-Dichlorophenyl)-2,2-difluoroethan-1-one	C₈H₄Cl₂F₂O	3,4-Dichlorophenyl	Not reported	Not reported	Not reported

Key Observations :

• The phenoxy-substituted analog (1-cyclobutyl-2-phenoxyethan-1-one) exhibits a higher melting point (39–40°C) compared to the liquid thiophene-derived compound, likely due to stronger intermolecular interactions (e.g., π-stacking) in the solid state .
• Electron-deficient aromatic substituents (e.g., dichlorophenyl in ) may enhance electrophilicity at the carbonyl group but reduce solubility in polar solvents .

Key Observations :

• The cyclobutyl-substituted compound (67.5% yield) demonstrates higher synthetic efficiency compared to the cyclohexyl analog (52.4%), possibly due to reduced steric hindrance from the smaller cyclobutyl ring .
• Trifluorinated precursors (e.g., in ) enable high-yield (>90%) synthesis of difluorinated ketones via reductive defluorination, highlighting the versatility of fluorinated intermediates .

Electronic and Steric Effects

• Cyclobutyl vs. Cyclohexyl : The cyclobutyl group induces greater ring strain, increasing reactivity in nucleophilic additions compared to the more stable cyclohexyl analog .
• Fluorine Substitution: The difluoro group in 1-cyclobutyl-2,2-difluoroethan-1-one enhances electrophilicity at the carbonyl carbon compared to non-fluorinated analogs, facilitating reactions with nucleophiles (e.g., amines, alcohols) .